Cas no 147947-26-0 (Benzeneethanamine, 3,5-dimethoxy-a-methyl-4-(phenylmethoxy)-)

• Product Name: Benzeneethanamine, 3,5-dimethoxy-a-methyl-4-(phenylmethoxy)-
• CAS No: 147947-26-0
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• CID: 1319506
• PubChem ID: 44350160
• Update Time: 2025-04-20

Benzeneethanamine, 3,5-dimethoxy-a-methyl-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3,5-dimethoxy-a-methyl-4-(phenylmethoxy)-
• 1-(3,5-dimethoxy-4-phenylmethoxyphenyl)propan-2-amine
• Benzeneethanamine, 3,5-dimethoxy-alpha-methyl-4-(phenylmethoxy)-
• CHEMBL127871
• DTXSID20658385
• Q4636224
• 3C-BZ
• 4-benzyloxy-3,5-dimethoxyamphetamine
• BENZENEETHANAMINE, 3,5-DIMETHOXY-.ALPHA.-METHYL-4-(PHENYLMETHOXY)-
• 3,5-Dimethoxy-alpha-methyl-4-(phenylmethoxy)benzeneethanamine
• 147947-26-0
• 3,5-DIMETHOXY-.ALPHA.-METHYL-4-(PHENYLMETHOXY)BENZENEETHANAMINE
• SCHEMBL5308499
• 1-[4-(Benzyloxy)-3,5-dimethoxyphenyl]-2-propanamine
• 3,5-dimethoxy-4-benzyloxyamphetamine
• FH79WY8EA2
• UNII-FH79WY8EA2

• Inchi： 1S/C18H23NO3/c1-13(19)9-15-10-16(20-2)18(17(11-15)21-3)22-12-14-7-5-4-6-8-14/h4-8,10-11,13H,9,12,19H2,1-3H3
• InChI Key： IQKPLBJGFPDASR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=C(C=C1OC)CC(C)N)OC

Computed Properties

• Exact Mass: 301.16779360g/mol
• Monoisotopic Mass: 301.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.7Ų